4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide
Description
4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide is a chemical compound with the molecular formula C14H15ClN2O and a molecular weight of 262.73 .
Molecular Structure Analysis
The molecular structure of 4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide consists of a benzamide group with a chlorine atom at the 4th position and a cyanocyclohexyl group attached to the nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide, such as its melting point, boiling point, vapor pressure, and density, are not available in the web search results .Safety and Hazards
properties
IUPAC Name |
4-chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2O/c15-11-5-4-10(8-12(11)16)13(19)18-14(9-17)6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQYCDHBGVWUATP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C#N)NC(=O)C2=CC(=C(C=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-N-(1-cyanocyclohexyl)-3-fluorobenzamide | |
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